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Compound of Interest

Compound Name: Diisostearyl fumarate

Cat. No.: B056379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the emollient properties of

Diisostearyl Fumarate, a functional ingredient utilized in the cosmetic and pharmaceutical

industries for its superior skin conditioning effects. This document collates available data on its

mechanism of action, physicochemical properties, and application in topical formulations,

presented for a scientific audience.

Introduction to Diisostearyl Fumarate
Diisostearyl Fumarate is the diester of isostearyl alcohol and fumaric acid[1][2]. As an

emollient, its primary functions are to soften, smooth, and condition the skin[1][3][4]. It is

characterized by its rich, cushiony feel and high-shine properties, making it a preferred choice

for formulations where significant sensory impact and moisture retention are desired[5][6]. In lip

care products, it aids in pigment dispersion and prevents feathering or bleeding[6][7][8].

Core Emollient Mechanism of Action
The emollient properties of Diisostearyl Fumarate are primarily derived from its physical and

chemical characteristics, specifically its large molecular size and ester structure. The

mechanism is based on forming a semi-occlusive film on the stratum corneum.

Occlusion and Moisture Retention: Upon application, Diisostearyl Fumarate forms a

protective barrier on the skin's surface. This film reduces the rate of transepidermal water
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loss (TEWL), thereby helping to lock in moisture and improve skin hydration[3].

Skin Feel and Lubrication: As a lubricant, it fills the spaces between desquamating

corneocytes, resulting in a smoother skin surface and a perceptible improvement in softness

and texture. It is described as providing a rich skin feel in creams and lotions[6][7].

It is critical to distinguish this topical, physical mechanism of action from the systemic,

immunological pathways associated with other fumaric acid esters, such as dimethyl fumarate.

Dimethyl fumarate is a pharmaceutical agent used for conditions like psoriasis and multiple

sclerosis, and its effects involve complex signaling pathways (e.g., Nrf2, NF-κB) that are not

characteristic of Diisostearyl Fumarate's function as a topical emollient[9][10][11].
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Caption: Logical workflow of Diisostearyl Fumarate's physical emollient action.

Physicochemical and Formulation Data
While specific quantitative data from clinical trials on skin hydration or TEWL reduction for

Diisostearyl Fumarate are not readily available in the public domain, key properties and use

levels have been established by suppliers and regulatory bodies.

Parameter Value / Description Reference

INCI Name Diisostearyl Fumarate [6]

Chemical Class Diester [2]

Primary Functions Emollient, Skin Conditioning [1][4]

Sensory Profile
Rich, cushiony, heavy feel,

high shine
[5][6]

Recommended Use Level 0.5% - 10.0% wt [6]

Reported Use Concentration 1.0% - 20.0% [8]

Key Applications
Creams, Lotions, Lip Care,

Eye Area Products
[6]

Generalized Experimental Protocol for Emollient
Efficacy Testing
The following outlines a generalized workflow for the clinical evaluation of a topical formulation

containing an emollient such as Diisostearyl Fumarate. Specific parameters would be

adapted based on the formulation chassis and intended claims.

Objective: To quantify the effect of a test formulation on skin hydration, barrier function, and

smoothness.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b056379?utm_src=pdf-body-img
https://www.benchchem.com/product/b056379?utm_src=pdf-body
https://www.benchchem.com/product/b056379?utm_src=pdf-body
https://www.lubrizol.com/solutions/products/beauty/detail-pages/schercemol-disf-ester
https://www.ewg.org/skindeep/ingredients/702000-DIISOSTEARYL_FUMARATE/
https://cosmileeurope.eu/inci/detail/4546/diisostearyl-fumarate/
https://www.specialchem.com/cosmetics/inci-ingredients/diisostearyl-fumarate
https://www.ulprospector.com/en/na/PersonalCare/Detail/76/54131/Schercemol-DISF-ester
https://www.lubrizol.com/solutions/products/beauty/detail-pages/schercemol-disf-ester
https://www.lubrizol.com/solutions/products/beauty/detail-pages/schercemol-disf-ester
https://cir-reports.cir-safety.org/view-attachment/?id=25d2a583-8c74-ec11-8943-0022482f06a6
https://www.lubrizol.com/solutions/products/beauty/detail-pages/schercemol-disf-ester
https://www.benchchem.com/product/b056379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Subject Recruitment: A panel of healthy volunteers with normal to dry skin is recruited.

Subjects acclimatize to a controlled environment (temperature and humidity) before

measurements.

Baseline Measurements: Baseline readings for skin hydration (Corneometer®),

transepidermal water loss (Tewameter®), and skin smoothness (Visioscan® or clinical

grading) are taken from designated test sites on the forearms.

Product Application: A standardized amount of the test formulation is applied to the

designated test site. An untreated site serves as a negative control.

Post-Application Measurements: Instrumental and clinical measurements are repeated at set

time points (e.g., 1, 2, 4, 8, and 24 hours) post-application.

Data Analysis: Statistical analysis is performed to compare measurements at each time point

against baseline and the untreated control site.
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Caption: Generalized experimental workflow for clinical emollient testing.

Safety and Regulatory Status
Diisostearyl Fumarate has been evaluated by the Cosmetic Ingredient Review (CIR) Expert

Panel. The panel concluded that the available data were adequate to support the safety of

Diisostearyl Fumarate and other related fumaric acid salts and esters as used in cosmetic

products[8]. Animal studies on related compounds demonstrated no significant toxicity,

genotoxicity, or carcinogenicity, and the ingredients were found to be non-irritating and non-

sensitizing in cosmetic formulations[8].
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Conclusion
Diisostearyl Fumarate is a high-performance emollient whose efficacy is rooted in its

physicochemical ability to form a moisture-retaining and lubricating film on the skin. Its primary

mechanism is physical, enhancing skin hydration and smoothness by reducing transepidermal

water loss. With a favorable safety profile and significant sensory benefits, it remains a valuable

ingredient for formulators aiming to create effective and aesthetically pleasing topical products

for the skin and lips. Further research from proprietary studies would be necessary to establish

specific quantitative benchmarks for its performance against other common emollients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b056379#understanding-the-emollient-properties-of-
diisostearyl-fumarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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